Bisoctrizole

Description

Bisoctrizole, also known as methylene bis-benzotriazolyl tetramethylbutylphenol, is a broad-spectrum organic UV filter used primarily in sunscreens and other skin care products. It is marketed under various brand names, including Tinosorb M by BASF, Parsol Max by DSM Nutritional Products, and Eversorb M by Everlight Chemical . Bisoctrizole is a phenolic benzotriazole that effectively absorbs, reflects, and scatters both UVA and UVB rays, providing comprehensive protection against ultraviolet radiation .

Sunscreen Formulations

Bisoctrizole is widely used in sunscreen products due to its ability to absorb and scatter UV radiation across the UVA and UVB spectrum. It enhances the photostability of other UV absorbers, such as octinoxate, making it a valuable component in sunscreen formulations . Bisoctrizole's stability under sunlight exposure ensures that it does not degrade, maintaining its protective efficacy over time .

Material Protection

Beyond sunscreens, bisoctrizole has been studied for its potential to protect materials from UV degradation. For instance, it has been incorporated into silicone materials to improve their resistance to UV-induced photodegradation, which is crucial for extending the lifespan of maxillofacial prostheses .

Regulatory Status

Region	Approval Status
European Union	Approved
United States	Not Approved
Other Regions	Approved

Bisoctrizole's regulatory status varies globally. It is widely accepted in the EU and other parts of the world but remains unapproved in the U.S. due to ongoing regulatory discussions .

Research Findings

Recent studies have highlighted bisoctrizole's effectiveness in enhancing UV absorption properties of materials. For example, incorporating bisoctrizole into silicone materials significantly improved their UV absorption capabilities, even after artificial weathering . Additionally, bisoctrizole's photostability and compatibility with other UV absorbers make it a valuable component in sunscreen formulations .

• CAS No.: 103597-45-1
• Product Name: Bisoctrizole
• Molecular Formula: C41H50N6O2
• Molecular Weight: 658.9 g/mol
• IUPAC Name: 2-(benzotriazol-2-yl)-6-[[3-(benzotriazol-2-yl)-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]methyl]-4-(2,4,4-trimethylpentan-2-yl)phenol
• Standard InChI: InChI=1S/C41H50N6O2/c1-38(2,3)24-40(7,8)28-20-26(36(48)34(22-28)46-42-30-15-11-12-16-31(30)43-46)19-27-21-29(41(9,10)25-39(4,5)6)23-35(37(27)49)47-44-32-17-13-14-18-33(32)45-47/h11-18,20-23,48-49H,19,24-25H2,1-10H3
• Standard InChIKey: FQUNFJULCYSSOP-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(C)(C)C1=CC(=C(C(=C1)N2N=C3C=CC=CC3=N2)O)CC4=C(C(=CC(=C4)C(C)(C)CC(C)(C)C)N5N=C6C=CC=CC6=N5)O
• Canonical SMILES: CC(C)(C)CC(C)(C)C1=CC(=C(C(=C1)N2N=C3C=CC=CC3=N2)O)CC4=C(C(=CC(=C4)C(C)(C)CC(C)(C)C)N5N=C6C=CC=CC6=N5)O
• Melting Point: 195
• Physical Description: Dry Powder; Other Solid; Pellets or Large Crystals
• Solubility: < 5 ng/L at 25 °C
• Synonyms: methylene bis-benzotriazolyl tetramethylphenol; Tinosorb M
• Reference: [1]. Herzog B, et al. In vivo and in vitro assessment of UVA protection by sunscreen formulations containing either butyl methoxy dibenzoyl methane, methylene bis-benzotriazolyl tetramethylbutylphenol, or microfine ZnO. Int J Cosmet Sci. 2002 Jun;24(3):170-85. [2]. Mavon A, et al. In vitro percutaneous absorption and in vivo stratum corneum distribution of an organic and a mineral sunscreen. Skin Pharmacol Physiol. 2007;20(1):10-20. [3]. Ashby J, et al. Lack of binding to isolated estrogen or androgen receptors, and inactivity in the immature rat uterotrophic assay, of the ultraviolet sunscreen filters Tinosorb M-active and Tinosorb S. Regul Toxicol Pharmacol. 2001 Dec;34(3):287-91.
• PubChem Compound: 3571576
• Last Modified: Sep 12 2023